5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyridin-4(1H)-one

• IUPAC Name: 5-[(2-fluorophenyl)methoxy]-2-(hydroxymethyl)-1-(2-oxo-2-pyrrolidin-1-ylethyl)pyridin-4-one
• InChI: InChI=1S/C19H21FN2O4/c20-16-6-2-1-5-14(16)13-26-18-10-22(15(12-23)9-17(18)24)11-19(25)21-7-3-4-8-21/h1-2,5-6,9-10,23H,3-4,7-8,11-13H2
• InChI Key: RNOWNIYIAHSTTI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=C(C(=O)C=C2CO)OCC3=CC=CC=C3F
• Molecular Formula: C19H21FN2O4
• Molecular Weight: 360.4 g/mol

Description

5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C19H21FN2O4 and its molecular weight is 360.385. The purity is usually 95%.
BenchChem offers high-quality 5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyridin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyridin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Characterization and Metabolism Studies

Research on similar compounds to 5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyridin-4(1H)-one has focused on their molecular characterization and metabolism. For example, AG7088, a peptidomimetic inhibitor, was studied for its in vitro metabolism across various species, revealing hydrolysis and hydroxylation as predominant pathways. This insight into the metabolic degradation could be relevant for understanding the metabolism of structurally related compounds (Zhang et al., 2001).

Molecular Structure Analysis

Structural analysis of N-benzyl-substituted 2-ethyl-3-hydroxypyridin-4-ones demonstrated the formation of mutually hydrogen-bonded dimeric pairs. These findings contribute to the understanding of molecular interactions and stability relevant to compounds like 5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyridin-4(1H)-one (Burgess et al., 1998).

Electropolymerization and Electrochromic Properties

Studies have investigated the electrochemical synthesis and characterization of polymers derived from similar fluorophenyl compounds, aiming to enhance electrochromic properties. This research indicates potential applications in developing materials with adjustable optical properties (Türkarslan et al., 2007).

Solid-State Tautomeric Structure

The solid-state tautomeric structure of a novel HIV integrase inhibitor was resolved, revealing insights into the electron distribution and electrostatic properties. Such detailed structural analyses can inform the design and optimization of related compounds for therapeutic applications (Bacsa et al., 2013).

Synthesis and Antimicrobial Activity

Research on the synthesis of new compounds from isonicotinic acid hydrazide and their antimicrobial activities highlights the potential of structurally related compounds for developing new antimicrobial agents. This suggests possible research directions for the antibacterial properties of compounds like 5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyridin-4(1H)-one (Bayrak et al., 2009).